Cas no 71969-41-0 (2-chloro-5-(4-ethoxybenzoyl)aniline)

• Product Name: 2-chloro-5-(4-ethoxybenzoyl)aniline
• CAS No: 71969-41-0
• MF: C₁₅H₁₄ClNO₂
• MW: 275.730163097382
• MDL: MFCD11604566
• CID: 4655711
• PubChem ID: 28332425
• Update Time: 2025-10-21

2-chloro-5-(4-ethoxybenzoyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-ethoxybenzoyl)aniline
• STK695522
• (3-amino-4-chlorophenyl)(4-ethoxyphenyl)methanone
• AKOS000272163
• 71969-41-0
• (3-amino-4-chlorophenyl)-(4-ethoxyphenyl)methanone
• EN300-235052
• 2-Chloro-5-[(4-ethoxyphenyl)carbonyl]aniline
• NTQJUAGWYWTYTL-UHFFFAOYSA-N
• F2150-0044

• MDL： MFCD11604566
• Inchi： 1S/C15H14ClNO2/c1-2-19-12-6-3-10(4-7-12)15(18)11-5-8-13(16)14(17)9-11/h3-9H,2,17H2,1H3
• InChI Key： NTQJUAGWYWTYTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 275.0713064g/mol
• Monoisotopic Mass: 275.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-chloro-5-(4-ethoxybenzoyl)aniline

2-Chloro-5-(4-Ethoxybenzoyl)Aniline: A Comprehensive Overview

The compound with CAS No. 71969-41-0, commonly referred to as 2-chloro-5-(4-ethoxybenzoyl)aniline, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of an aniline backbone with a chlorine substituent at the 2-position and a 4-ethoxybenzoyl group at the 5-position, making it a derivative of aniline with specific functional groups that influence its chemical behavior.

Recent studies have highlighted the importance of 2-chloro-5-(4-ethoxybenzoyl)aniline in the development of novel materials and pharmaceuticals. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, researchers have explored its role in the synthesis of advanced polymers, where its aromatic rings and substituents contribute to enhanced mechanical and thermal properties. Additionally, its application in drug design has been investigated, particularly in the context of developing bioactive compounds with potential therapeutic benefits.

The synthesis of 2-chloro-5-(4-ethoxybenzoyl)aniline involves a multi-step process that typically begins with the preparation of the aniline derivative. Recent advancements in catalytic methods have streamlined this process, reducing reaction times and improving yields. For example, the use of palladium-catalyzed coupling reactions has been reported as an efficient strategy for constructing the carbon-nitrogen bonds essential to this compound's structure. These methods not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of physical properties, 2-chloro-5-(4-ethoxybenzoyl)aniline exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various solvent-based applications, including chromatographic separations and reaction media. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its conjugated aromatic system. This property is particularly valuable in applications requiring light absorption or emission, such as in optoelectronic devices.

One area where 2-chloro-5-(4-ethoxybenzoyl)aniline has shown promise is in the field of materials science. Researchers have utilized this compound as a building block for constructing advanced materials, including polymeric films and nanoparticles. Its ability to form stable cross-links with other molecules makes it ideal for applications requiring high mechanical strength and durability. For instance, recent studies have demonstrated its use in creating biocompatible coatings for medical devices, where its chemical stability and biocompatibility are advantageous.

In the pharmaceutical industry, 2-chloro-5-(4-ethoxybenzoyl)aniline has been explored as a potential lead compound for drug development. Its structure allows for easy modification at specific positions, enabling researchers to tailor its pharmacokinetic properties. For example, modifications to the ethoxy group have been shown to influence drug absorption and bioavailability, making it a versatile platform for developing new therapeutic agents. Furthermore, its ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting potential applications in enzyme-targeted therapies.

From an environmental perspective, understanding the degradation pathways of 2-chloro-5-(4-ethoxybenzoyl)aniline is crucial for assessing its ecological impact. Recent studies have revealed that this compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. These findings are important for developing strategies to mitigate environmental contamination and ensure sustainable production practices.

In conclusion, 2-chloro-5-(4-ethoxybenzoyl)aniline (CAS No. 71969-41-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from material science to pharmaceuticals, while recent advancements in synthesis and characterization techniques continue to expand its utility. As research into this compound progresses, it is anticipated that new insights will further enhance its role in both academic and industrial settings.